Cas no 52000-32-5 (7-sulfanylheptanoic acid)

• Product Name: 7-sulfanylheptanoic acid
• CAS No: 52000-32-5
• Molecular Formula: C₇H₁₄O₂S
• Molecular Weight: 162.24986
• MDL: MFCD18969980
• CID: 369392
• PubChem ID: 3016713

7-sulfanylheptanoic acid Properties

Names and Identifiers

• Heptanoic acid,7-mercapto-
• 7-mercaptoheptanoic acid
• 7-sulfanylheptanoic acid
• 52000-32-5
• DTXSID50199973
• Heptanoic acid, 7-mercapto-
• 7-sulfanylheptanoicacid
• 7-mercapto-heptanoic acid
• SCHEMBL201576
• EN300-215876
• Q27149633
• CCA00032
• CHEBI:80591
• 7-Thioheptanoic acid

• MDL： MFCD18969980
• InChIKey： AZJTUYPIWZAMTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H14O2S/c8-7(9)5-3-1-2-4-6-10/h10H,1-6H2,(H,8,9)
• SMILES： C(CCCS)CCC(=O)O

Computed Properties

• Exact Mass: 162.07152
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 162.07145086g/mol
• Heavy Atom Count: 10
• Complexity: 93.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids